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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15127997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of secondary metabolites
found in various plants. It was first isolated from the leaves of Micromelum minutum, a plant
species distributed in tropical and subtropical regions of Asia. While research on
Dihydromicromelin B has been limited, this document provides a comprehensive overview of
its known physical and chemical properties, alongside available biological activity data and
experimental protocols. This guide is intended to serve as a foundational resource for
researchers interested in exploring the therapeutic potential of this compound.

Physical and Chemical Properties

Dihydromicromelin B possesses a distinct molecular structure that contributes to its chemical
characteristics. The fundamental properties are summarized in the table below.
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Property Value Source
CAS Number 94285-06-0 [1][21[3]
Molecular Formula C15H1406 [1]
Molecular Weight 290.27 g/mol [1]
Appearance Not Reported

Melting Point Not Reported

Boiling Point 503.0 £ 50.0 °C (Predicted)

Solubility Soluble in DMSO [3114]
Storage Temperature -20°C or 2-8°C [2][3]

Note: Specific experimental data for appearance, melting point, and detailed solubility in
various solvents are not available in the reviewed literature. The boiling point is a predicted
value.

Spectral Data

The structural elucidation of Dihydromicromelin B was primarily achieved through
spectroscopic techniques. While the original detailed spectra from the initial isolation study
were not fully accessible, subsequent studies have confirmed its structure. A comprehensive
analysis of its spectral data is crucial for its identification and characterization.

IH NMR, 8C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy: Detailed
experimental spectral data for Dihydromicromelin B, including chemical shifts (8), coupling
constants (J), and peak assignments, are not publicly available in the reviewed literature. The
initial isolation was reported by Das et al. in 1984, and this publication would be the primary
source for this information.

Biological Activity and Mechanism of Action

Research into the specific biological activities of Dihydromicromelin B is still in its nascent
stages. To date, only one study has reported on its cytotoxic effects.
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Cytotoxicity

A study investigating the chemical constituents of Indonesian Micromelum minutum leaves
evaluated the cytotoxic activity of its isolates against breast cancer cell lines.[5] In this study, a
mixture of Dihydromicromelin A and B was tested and found to be inactive against MCF-7 and
4T1 breast cancer cell lines.[5]

It is important to note that other coumarins isolated from Micromelum minutum have
demonstrated cytotoxic effects against various cancer cell lines, suggesting that minor
structural differences can significantly impact biological activity.[6][7]

Due to the limited available data on the biological activity of Dihydromicromelin B, no
signaling pathways have been elucidated for this specific compound.

Experimental Protocols
Isolation and Purification

The original protocol for the isolation of Dihydromicromelin B is detailed in the 1984 study by
Das et al. A subsequent study by Susidarti et al. in 2021 also isolated a mixture of
Dihydromicromelin A and B. The general workflow for isolating coumarins from Micromelum
minutum is as follows:
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Plant Material (Micromelum minutum leaves)

l

Extraction with organic solvent (e.g., Chloroform)

l

Crude Extract

l

Chromatographic Fractionation (e.g., Column Chromatography)

:

Fractions

:

Further Purification (e.g., Preparative TLC)

Isolated Dihydromicromelin B

Figure 1. General Workflow for Isolation of Dihydromicromelin B

Click to download full resolution via product page

Caption: Figure 1. A generalized workflow for the isolation of Dihydromicromelin B from
Micromelum minutum.

Cytotoxicity Assay (MTT Assay)
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The cytotoxicity of Dihydromicromelin B was evaluated using the microculture tetrazolium salt
(MTT) assay.[8] This colorimetric assay measures the reduction of MTT by mitochondrial
succinate dehydrogenase in viable cells.

Seed cancer cells (MCF-7, 4T1) in 96-well plates

l

Treat cells with Dihydromicromelin B at various concentrations

l

Incubate for a specified period

l

Add MTT solution to each well

l

Incubate to allow for formazan crystal formation

l

Add solubilizing agent (e.g., DMSO)

l

Measure absorbance at a specific wavelength

Calculate cell viability and IC50 value

Figure 2. MTT Assay Workflow
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Caption: Figure 2. Experimental workflow for determining the cytotoxicity of
Dihydromicromelin B using the MTT assay.

Conclusion and Future Directions

Dihydromicromelin B is a structurally characterized natural product with limited biological data
available. The current evidence suggests a lack of significant cytotoxicity against the tested
breast cancer cell lines. However, the diverse biological activities of other coumarins from the
same plant genus warrant further investigation into the pharmacological potential of
Dihydromicromelin B.

Future research should focus on:

o Comprehensive Biological Screening: Evaluating the anti-inflammatory, antimicrobial,
antioxidant, and other potential therapeutic activities of pure Dihydromicromelin B.

e Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
involved in any observed biological effects.

o Full Spectroscopic Characterization: Publicly depositing the complete *H NMR, 3C NMR,
MS, and IR data to facilitate future identification and research.

This technical guide provides a summary of the currently available information on
Dihydromicromelin B. It is hoped that this will serve as a valuable starting point for
researchers dedicated to exploring the untapped potential of natural products in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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